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Compound of Interest

Compound Name: Mycosporine-2-glycine

Cat. No.: B1260214

Essential Safety and Handling Guide for
Mycosporine-2-glycine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Mycosporine-2-glycine, a mycosporine-like amino acid (MAA). MAAs are naturally occurring,
ultraviolet (UV)-absorbing compounds with potential applications in cosmetics and
pharmaceuticals as photoprotective agents.[1][2][3][4] While generally considered to have low
toxicity, appropriate laboratory safety precautions are essential to minimize exposure and
ensure a safe working environment.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Mycosporine-2-glycine, particularly in its
powdered form, to prevent inhalation and direct contact with skin and eyes.
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Protection Type Required PPE Specifications & Rationale

o Protects against airborne
] Safety glasses with side ) )
Eye Protection ) particles and accidental
shields or safety goggles.
splashes.

Provides a barrier against skin
Hand Protection Nitrile gloves. contact. Change gloves

immediately if contaminated.

] Protects clothing and skin from
Body Protection Laboratory coat. i
spills.

Use in a well-ventilated area. A

dust mask or respirator may be ] ]
, _ _ _ Prevents inhalation of the
Respiratory Protection necessary if handling large
N ) ] powdered compound.
quantities or if dust is

generated.

Handling and Operations Plan

2.1. Engineering Controls

e Ventilation: Work in a well-ventilated laboratory. For procedures that may generate dust, a
fume hood or a ventilated enclosure is recommended.

o Eye Wash Station & Safety Shower: Ensure easy access to an emergency eye wash station
and a safety shower.

2.2. Safe Handling Practices

Avoid Dust Formation: Handle the compound carefully to avoid generating dust.

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.

Storage: Store in a tightly sealed container in a cool, dry place.
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Accidental Release and First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.

Remove contaminated clothing. Wash the
) affected area with soap and water for at least 15
Skin Contact ) ] S
minutes. Seek medical attention if irritation

develops.

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation . . e —
breathing, give artificial respiration. Seek
medical attention.
Do not induce vomiting. If the person is

) conscious, rinse their mouth with water and give

Ingestion .
them 2-4 glasses of water to drink. Seek
immediate medical attention.

For spills:

Wear appropriate PPE.

Carefully sweep or scoop up the spilled material, avoiding dust generation.

Place the material into a sealed container for disposal.

Clean the spill area with a wet cloth or paper towels and dispose of them in a sealed
container.

Disposal Plan

Dispose of Mycosporine-2-glycine and any contaminated materials in accordance with local,
state, and federal regulations.
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Waste Type

Disposal Procedure

Unused Mycosporine-2-glycine

Dispose of as chemical waste through your
institution's hazardous waste program. Do not

discard down the drain.

Contaminated Labware (e.g., gloves, wipes)

Place in a sealed, labeled container and dispose

of as chemical waste.

Empty Containers

Rinse thoroughly with a suitable solvent. The
rinsate should be collected and disposed of as
chemical waste. The clean container can then
be disposed of as regular lab glass or plastic

waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Mycosporine-2-glycine
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Caption: Workflow for the safe handling and disposal of Mycosporine-2-glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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